7-(2-methoxyethyl)-3-methyl-8-((3-oxobutan-2-yl)thio)-1H-purine-2,6(3H,7H)-dione

• IUPAC Name: 7-(2-methoxyethyl)-3-methyl-8-(3-oxobutan-2-ylsulfanyl)purine-2,6-dione
• InChI: InChI=1S/C13H18N4O4S/c1-7(18)8(2)22-13-14-10-9(17(13)5-6-21-4)11(19)15-12(20)16(10)3/h8H,5-6H2,1-4H3,(H,15,19,20)
• InChI Key: MWOZDICIDRPJHV-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)C)SC1=NC2=C(N1CCOC)C(=O)NC(=O)N2C
• Molecular Formula: C13H18N4O4S
• Molecular Weight: 326.37 g/mol

Description

7-(2-methoxyethyl)-3-methyl-8-((3-oxobutan-2-yl)thio)-1H-purine-2,6(3H,7H)-dione is a chemical compound that belongs to the family of purine derivatives. It is commonly known as MRS2179 and has been extensively studied for its potential applications in scientific research.

Scientific Research Applications

Redox Characteristics and Chelating Agents

• Voltammetric Behavior and Biocidal Effect : Research has explored the redox characteristics of certain compounds for use as chelating agents in voltammetric determination of mercuric(II) ions. This includes the study of compounds like 3-thioxo-5-methoxy-4,5-dihydro-6-methyl-9-unsubstituted/substituted-1,2,4-triazino[5,6-b]indoles, which may share structural similarities with the given chemical (Makki, Abdel-Rahman, & El-Shahawi, 2014).

Synthesis and Biological Activities

• Chemical Synthesis and Biological Activities : The synthesis of compounds containing pyridines and purines, and their potential biological activities have been a subject of research. This includes studying the effects on triglyceride accumulation and hypoglycemic activity, which may be relevant for compounds structurally related to the one (Bok Young Kim et al., 2004).

Analgesic and Anti-inflammatory Applications

• Analgesic Activity of Derivatives : Studies have focused on the analgesic and anti-inflammatory properties of purine derivatives. This includes the investigation of compounds such as 8-methoxy-1,3-dimethyl-2,6-dioxo-purin-7-yl derivatives, which have shown significant analgesic activity in various tests (Zygmunt et al., 2015).

Electron Transport Layer in Solar Cells

• Conjugated Polyelectrolyte as Electron Transport Layer : Research on alcohol-soluble n-type conjugated polyelectrolytes, involving pyrrolopyrrole dione and thiophene units, has been conducted for their use as electron transport layers in polymer solar cells. These compounds, due to their electron-deficient nature and planar structure, offer high conductivity and electron mobility, relevant to materials chemically similar to the specified compound (Hu et al., 2015).

Novel Syntheses in Photochromic Materials

• Chromene Chromium Carbene Complexes in Syntheses : The synthesis of photochromic materials and biologically active natural products using chromene chromium carbene complexes has been explored. This includes the production of compounds like naphtho[2.1-b]pyrans, which may be relevant to the chemistry of the given compound (Rawat, Prutyanov, & Wulff, 2006).